Cas no 2411299-80-2 (1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole)

• Product Name: 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole
• CAS No: 2411299-80-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5358343
• Update Time: 2025-10-30

1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole
• Z3991577874
• 1-methyl-5-{2-[(oxiran-2-yl)methoxy]phenyl}-1H-pyrazole

• Inchi： 1S/C13H14N2O2/c1-15-12(6-7-14-15)11-4-2-3-5-13(11)17-9-10-8-16-10/h2-7,10H,8-9H2,1H3
• InChI Key： GZDDANGKRXMDLV-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=CC=C1C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1.6
• Topological Polar Surface Area: 39.6

Additional information on 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole

1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole (CAS No. 2411299-80-2): An Overview

1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole (CAS No. 2411299-80-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazole core in 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the methyl group at the 1-position and the substituted phenyl group at the 5-position, along with the oxirane moiety, imparts this compound with a unique set of chemical and physical properties. The oxirane (epoxide) group is particularly noteworthy due to its high reactivity and ability to undergo ring-opening reactions, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole in drug discovery and development. One such study published in the Journal of Medicinal Chemistry explored the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The researchers found that 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole exhibited potent inhibitory activity against a key enzyme, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole has shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry investigated the compound's anti-inflammatory effects. The results indicated that it effectively reduced inflammation in both in vitro and in vivo models, making it a potential candidate for treating inflammatory diseases such as arthritis and asthma.

The synthesis of 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction, followed by functionalization of the phenyl group with an oxirane moiety. The high yield and purity of the final product make it an attractive target for large-scale synthesis and further pharmaceutical development.

The physical properties of 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole, such as its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For instance, its solubility in various organic solvents facilitates its use in solution-phase reactions, while its stability under different conditions ensures its reliability during storage and transportation.

The safety profile of 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole has also been evaluated through toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical trials. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole (CAS No. 2411299-80-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.